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Compound of Interest

Compound Name:
(1-Methyl-1H-imidazol-2-yl)-oxo-

acetic acid ethyl ester

Cat. No.: B1307774 Get Quote

Discrepancy Identified in Chemical Identification
A critical discrepancy has been identified between the provided CAS number 62366-58-9 and

the requested chemical, 6-acetyl-2,3,4,5-tetrahydropyridine.

Multiple chemical databases consistently associate CAS number 62366-58-9 with the

compound Ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-oxoacetate. This is a different chemical entity

from 6-acetyl-2,3,4,5-tetrahydropyridine.

The correct CAS number for 6-acetyl-2,3,4,5-tetrahydropyridine is 27300-27-2.[1][2][3][4]

Due to this fundamental mismatch, it is not possible to provide an accurate and technically

sound guide on 6-acetyl-2,3,4,5-tetrahydropyridine using the CAS number 62366-58-9. For the

safety and accuracy of the intended scientific audience, this report will present the available

information for both compounds to clarify their distinct identities.

Technical Data for CAS Number 62366-58-9
Chemical Name: Ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-oxoacetate[5][6]

Synonyms: (1-Methyl-1H-imidazol-2-yl)-oxo-acetic acid ethyl ester, ethyl 2-(1-

methylimidazol-2-yl)-2-oxoacetate[5]
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Chemical Structure and Properties
The chemical structure of Ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-oxoacetate is characterized by

a methylated imidazole ring attached to an ethyl oxoacetate group.

Chemical Structure:

A simplified representation of the chemical structure of Ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-

oxoacetate.

Physicochemical Properties of Ethyl 2-(1-methyl-1H-imidazol-2-yl)-2-oxoacetate

Property Value Source

Molecular Formula C₈H₁₀N₂O₃ [5][6]

Molecular Weight 182.18 g/mol [5]

Melting Point 60 °C

Boiling Point 306.8 ± 25.0 °C at 760 mmHg

InChI Key
UFHSIGMMKGIGDH-

UHFFFAOYSA-N

SMILES
CCOC(=O)C(=O)C1=NC=CN1

C
[6]

Experimental Data and Protocols:

Detailed experimental protocols and signaling pathway information for Ethyl 2-(1-methyl-1H-

imidazol-2-yl)-2-oxoacetate are not readily available in the public domain. This compound is

primarily listed in chemical supplier catalogs and databases. It is likely used as a chemical

intermediate in organic synthesis. For instance, similar structures are used in the synthesis of

pharmaceutical compounds.[7][8]
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Correct CAS Number: 27300-27-2[1][2][3][4]

Chemical Name: 6-acetyl-2,3,4,5-tetrahydropyridine

Synonyms: 1-(3,4,5,6-Tetrahydro-2-pyridinyl)ethanone, 2-Acetyl-3,4,5,6-tetrahydropyridine[2][3]

Chemical Structure and Properties
6-acetyl-2,3,4,5-tetrahydropyridine is a key aroma compound found in baked goods like bread

and popcorn, formed during the Maillard reaction.[3][9] It exists in equilibrium with its tautomer,

6-acetyl-1,2,3,4-tetrahydropyridine.[3]

Chemical Structure:

Chemical structure of 6-acetyl-2,3,4,5-tetrahydropyridine.

Physicochemical Properties of 6-acetyl-2,3,4,5-tetrahydropyridine

Property Value Source

Molecular Formula C₇H₁₁NO [1][3]

Molecular Weight 125.17 g/mol [1][2]

Boiling Point
200.00 to 203.00 °C @ 760.00

mm Hg
[2]

Density 1.06 g/cm³ [1]

Flash Point 77 °C [1]

InChI Key
GNZWXNKZMHJXNU-

UHFFFAOYSA-N
[3]

SMILES CC(=O)C1=NCCCC1 [3]

Biological Role and Synthesis:

6-acetyl-2,3,4,5-tetrahydropyridine is a known Maillard reaction product, contributing to the

flavor profile of many cooked foods.[3][9] Its synthesis has been a subject of interest in food
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chemistry and organic synthesis. Several synthetic routes have been published in peer-

reviewed journals, often focusing on high-yield methods for producing this important flavor

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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